Cas no 923107-37-3 (N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide)

• Product Name: N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide
• CAS No: 923107-37-3
• MF: C₂₀H₁₉FN₂OS
• MW: 354.441066980362
• CID: 5512950
• Update Time: 2025-05-03

N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[2-(3-fluorophenyl)-4-methyl-5-thiazolyl]ethyl]-3-methyl-
• N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide

• Inchi： 1S/C20H19FN2OS/c1-13-5-3-6-15(11-13)19(24)22-10-9-18-14(2)23-20(25-18)16-7-4-8-17(21)12-16/h3-8,11-12H,9-10H2,1-2H3,(H,22,24)
• InChI Key： TYMRLDCDAUXJBT-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=CC(F)=C2)=NC=1C)(=O)C1=CC=CC(C)=C1

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• pka: 14.83±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide

Introduction to N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide (CAS No. 923107-37-3)

N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 923107-37-3, represents a novel molecular structure with potential therapeutic applications. The intricate architecture of this molecule, featuring a benzamide core linked to a thiazole ring system, makes it a subject of considerable interest for scientists exploring new pharmacological pathways.

The< strong>N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide structure incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluorine atom at the 3-position of the phenyl ring enhances its metabolic stability and binding affinity, while the thiazole moiety is known for its biological activity in various therapeutic contexts. These features make it an attractive candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The< strong>thiazole ring, in particular, has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. By integrating the< strong>fluorophenyl group into the molecular framework, researchers aim to modulate the pharmacokinetic profile of the compound, potentially improving its efficacy and selectivity.

In vitro studies have begun to unravel the potential mechanisms of action for N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide. Initial findings suggest that it may interact with specific enzymes or receptors involved in disease pathways. For instance, the< strong>benzamide moiety is often associated with analgesic and anti-inflammatory properties, making this compound a promising candidate for conditions where these effects are desirable.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only enhance yield but also minimize unwanted byproducts, ensuring the purity and quality of the final product.

The< strong>CAS number 923107-37-3 serves as a unique identifier for this compound in scientific literature and databases. This standardized classification aids researchers in retrieving relevant information and collaborating on studies involving N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide. Furthermore, it facilitates regulatory compliance and ensures that all stakeholders have access to consistent and accurate data.

Ongoing research is focused on optimizing the pharmacological properties of this compound through structural modifications. By leveraging insights from high-throughput screening and bioinformatics tools, scientists can rapidly evaluate various derivatives and identify those with enhanced potency or reduced toxicity. This iterative approach is crucial for developing safe and effective therapeutic agents.

The integration of machine learning algorithms into drug discovery pipelines has significantly accelerated the process of identifying promising candidates like N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide. These algorithms can analyze vast datasets to predict how different molecular structures will behave biologically. Such computational predictions guide experimental design and reduce the time required for lead optimization.

In conclusion, N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in ongoing drug development efforts. As research continues to uncover new insights into its mechanisms of action and synthetic pathways, this compound holds promise for addressing various medical challenges in the future.